Cas no 67160-49-0 (1-Benzyl-3-methanesulfonyloxyazetidine)

• Product Name: 1-Benzyl-3-methanesulfonyloxyazetidine
• CAS No: 67160-49-0
• MF: C₁₁H₁₅NO₃S
• MW: 241.306701898575
• CID: 1082874
• PubChem ID: 11390831
• Update Time: 2025-04-20

1-Benzyl-3-methanesulfonyloxyazetidine Chemical and Physical Properties

Names and Identifiers

• 1-Benzyl-3-methanesulfonyloxyazetidine
• (1-benzylazetidin-3-yl) methanesulfonate
• 3-azetidinol, 1-(phenylmethyl)-, methanesulfonate (ester)
• LogP
• DTXSID90464430
• AKOS015898895
• SCHEMBL5746137
• 1-BENZYLAZETIDIN-3-YL METHANESULFONATE
• A835651
• FT-0740745
• 67160-49-0
• DB-073842

• Inchi： 1S/C11H15NO3S/c1-16(13,14)15-11-8-12(9-11)7-10-5-3-2-4-6-10/h2-6,11H,7-9H2,1H3
• InChI Key： DLINBPPEFVOWIE-UHFFFAOYSA-N
• SMILES： S(C)(=O)(=O)OC1CN(CC2C=CC=CC=2)C1

Computed Properties

• Exact Mass: 241.07735
• Monoisotopic Mass: 241.07726451g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 55Ų

Experimental Properties

• Density: 1.29±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 137-138 ºC
• Solubility: Very slightly soluble (0.63 g/l) (25 º C),
• PSA: 46.61